Cas no 2821030-52-6 (6-oxo-3-azabicyclo[3.2.0]heptane-2-carboxylic acid;2,2,2-trifluoroacetic acid)

• Product Name: 6-oxo-3-azabicyclo[3.2.0]heptane-2-carboxylic acid;2,2,2-trifluoroacetic acid
• CAS No: 2821030-52-6
• MF: C₉H₁₀F₃NO₅
• MW: 269.1746134758
• CID: 5306351
• PubChem ID: 155893448
• Update Time: 2026-03-10

6-oxo-3-azabicyclo[3.2.0]heptane-2-carboxylic acid;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• F78152
• 6-OXO-3-AZABICYCLO[3.2.0]HEPTANE-2-CARBOXYLIC ACID 2,2,2-TRIFLUOROACETIC ACID
• 2,2,2-Trifluoroacetic acid compound with 6-oxo-3-azabicyclo[3.2.0]heptane-2-carboxylic acid (1:1)
• 6-oxo-3-azabicyclo[3.2.0]heptane-2-carboxylic acid;2,2,2-trifluoroacetic acid
• 6-Oxo-3-azabicyclo[3.2.0]heptane-2-carboxylic acid TFA
• PS-17429
• 2,2,2-Trifluoroacetic acid--6-oxo-3-azabicyclo[3.2.0]heptane-2-carboxylic acid (1/1)
• 2821030-52-6

• Inchi： 1S/C7H9NO3.C2HF3O2/c9-5-1-3-4(5)2-8-6(3)7(10)11;3-2(4,5)1(6)7/h3-4,6,8H,1-2H2,(H,10,11);(H,6,7)
• InChI Key： QOLUCNMESQIQBI-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1CC2C(C(=O)O)NCC21

Computed Properties

• Exact Mass: 269.05110691g/mol
• Monoisotopic Mass: 269.05110691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104